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Abstract

Clovanediol diacetate is a sesquiterpenoid natural product that has been identified from the
plant Psidium guajava, commonly known as guava. Sesquiterpenoids are a class of C15
terpenoids known for their diverse chemical structures and significant biological activities. This
technical guide provides a comprehensive overview of clovanediol diacetate, focusing on its
discovery, natural source, and the general experimental protocols relevant to its isolation and
characterization. Due to the absence of a readily accessible primary research article detailing
the initial discovery, this guide presents a putative discovery and isolation workflow based on
established phytochemical methodologies for sesquiterpenoids from Psidium guajava.

Introduction

Psidium guajava L., a member of the Myrtaceae family, is a plant widely distributed in tropical
and subtropical regions.[1] Traditionally, its leaves have been used in folk medicine to treat a
variety of ailments, which has prompted extensive phytochemical investigations. These studies
have revealed a rich chemical profile, including a significant number of flavonoids, tannins, and
terpenoids, particularly sesquiterpenoids.[1] Clovanediol diacetate, a sesquiterpenoid with the
molecular formula C19H3004, has been reported as a constituent of Psidium guajava.[2] This
guide aims to consolidate the available information on clovanediol diacetate and provide a
technical framework for its study.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of clovanediol diacetate is presented
in Table 1. This data is essential for its identification and characterization in a laboratory setting.

Property Value Reference
Chemical Name Clovanediol diacetate [2]

CAS Number 2649-68-5 [2]
Molecular Formula C19H3004 [2]
Molecular Weight 322.44 g/mol

Class Sesquiterpenoid [2]

Natural Source Psidium guajava

Table 1: Chemical and Physical Properties of Clovanediol Diacetate

Natural Source Identification

The primary natural source identified for clovanediol diacetate is the plant Psidium guajava L.
(guava). Various parts of the guava plant are known to produce a diverse array of secondary
metabolites. The leaves, in particular, are a well-documented source of sesquiterpenoids.[1]
The specific variety of P. guajava, geographical location, and harvesting time can influence the
qualitative and quantitative composition of its phytochemicals.

Putative Discovery and Isolation Workflow

While the original publication detailing the discovery of clovanediol diacetate is not readily
available in the searched scientific literature, a general workflow for the isolation of
sesquiterpenoids from Psidium guajava leaves can be described. This process typically
involves extraction, fractionation, and chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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